Cas no 2228715-96-4 (tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate)
tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
- tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate
- EN300-1876217
- 2228715-96-4
-
- Inchi: 1S/C13H20N2O4/c1-13(2,3)19-12(17)14-10-6-5-9(7-11(10)16)8-15(4)18/h5-7,16,18H,8H2,1-4H3,(H,14,17)
- InChI Key: UXTSSLWFRZFJDR-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=CC=1O)CN(C)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.14230712g/mol
- Monoisotopic Mass: 268.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 82Ų
tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1876217-0.05g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-0.1g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-0.25g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-0.5g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-1.0g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1876217-2.5g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-5.0g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1876217-10.0g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1876217-1g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1876217-5g |
tert-butyl N-(2-hydroxy-4-{[hydroxy(methyl)amino]methyl}phenyl)carbamate |
2228715-96-4 | 5g |
$2940.0 | 2023-09-18 |
tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate
Introduction to Tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS No. 2228715-96-4)
Tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2228715-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl group and the presence of multiple hydroxyl and aminomethyl functionalities, contribute to its potential utility in the development of novel therapeutic agents.
The structure of tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate incorporates a phenyl ring substituted at the 2-position with a hydroxyl group and at the 4-position with a hydroxymethylaminomethyl group. This arrangement creates a molecule with distinct chemical reactivity, making it a valuable scaffold for further functionalization. The tert-butyl carbamate moiety serves as a protecting group for carboxylic acid functionalities, which is a common strategy in multi-step synthetic routes to complex molecules. Additionally, the presence of both hydroxyl and aminomethyl groups provides multiple sites for further chemical modification, enabling the design of molecules with tailored biological activities.
In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates exhibit properties such as inhibitory effects on various enzymes and receptors, making them promising candidates for drug development. Specifically, derivatives of carbamates have shown potential in treating inflammatory diseases, neurological disorders, and metabolic conditions. The synthesis of tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate has been optimized to ensure high yield and purity, facilitating its use in both academic research and industrial applications.
The pharmaceutical significance of this compound lies in its potential as a precursor for more complex drug molecules. The structural motif present in this carbamate derivative can be modified to target specific biological pathways. For instance, modifications at the phenolic hydroxyl groups could enhance solubility or binding affinity to biological targets. Furthermore, the aminomethyl group can be further functionalized to introduce additional pharmacophores, such as amides or ureas, which are common in many FDA-approved drugs. This flexibility makes tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying novel drug candidates. The molecular modeling studies of tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate have revealed its potential interactions with various biological targets. These studies have been instrumental in predicting binding affinities and optimizing molecular structures for improved efficacy. Additionally, high-throughput screening (HTS) techniques have been employed to assess the biological activity of this compound and its derivatives. Such approaches have accelerated the discovery process by rapidly identifying lead compounds with desirable pharmacological properties.
The synthetic pathways for producing tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate involve multi-step reactions that require precise control over reaction conditions. Key steps include the formation of an amide bond between the carbamic acid derivative and the tert-butanol group, followed by functionalization at the phenolic positions. Recent improvements in synthetic methodologies have focused on enhancing atom economy and reducing waste generation, aligning with green chemistry principles. These advancements not only improve efficiency but also make the production process more environmentally sustainable.
One notable application of this compound is in the development of enzyme inhibitors. Enzymes play critical roles in numerous biological processes, and their inhibition can lead to therapeutic effects. For example, inhibitors targeting kinases or proteases have shown promise in treating cancer and inflammatory diseases. The structure-activity relationship (SAR) studies on tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate derivatives have provided insights into optimizing inhibitory activity. By systematically modifying substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the molecule's interaction with specific enzymes.
Another area where this compound has shown promise is in neurological research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and oxidative stress. Carbamate-based compounds have been explored as potential chelators or protease inhibitors to mitigate these pathological processes. Preliminary studies indicate that derivatives of tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate exhibit protective effects against neuronal damage induced by oxidative stressors. Further investigation is warranted to fully elucidate their mechanisms of action and therapeutic potential.
The role of computational tools has become increasingly prominent in modern drug discovery pipelines. Molecular dynamics simulations and quantum mechanical calculations have been used to predict how tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate interacts with biological targets at an atomic level. These simulations help researchers understand binding kinetics and identify key residues involved in molecular recognition. Additionally, machine learning algorithms have been trained on large datasets to predict pharmacokinetic properties such as solubility and metabolic stability based on molecular structure alone.
In conclusion,Tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate (CAS No 2228715-96-4) represents a versatile intermediate with significant potential applications across multiple domains of pharmaceutical research and drug development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases through rational molecular design and optimization strategies supported by advanced computational methods.
2228715-96-4 (tert-butyl N-(2-hydroxy-4-{hydroxy(methyl)aminomethyl}phenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)